Cas no 55930-35-3 (4-Pentyn-1-ol, 3-methyl-)

• Product Name: 4-Pentyn-1-ol, 3-methyl-
• CAS No: 55930-35-3
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 350274
• PubChem ID: 14195541
• Update Time: 2025-04-19

4-Pentyn-1-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol, 3-methyl-
• 3-methylpent-4-yn-1-ol
• 55930-35-3
• DTXSID90557210
• AKOS040802224

• Inchi： 1S/C6H10O/c1-3-6(2)4-5-7/h1,6-7H,4-5H2,2H3
• InChI Key： RRURBGUJFHZKAL-UHFFFAOYSA-N
• SMILES： OCCC(C#C)C

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23